Cas no 869276-74-4 (Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5-bromo-)

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5-bromo- structure
869276-74-4 structure
Product Name:Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5-bromo-
CAS No:869276-74-4
MF:C48H41BrN2O4
MW:789.754152059555
CID:6641112
Update Time:2024-01-29

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5-bromo- Chemical and Physical Properties

Names and Identifiers

    • Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5-bromo-
    • Inchi: 1S/C48H41BrN2O4/c1-22(2)26-11-9-12-27(23(3)4)43(26)50-45(52)33-18-15-30-31-16-19-35-40-36(21-37(49)41(42(31)40)32-17-20-34(46(50)53)39(33)38(30)32)48(55)51(47(35)54)44-28(24(5)6)13-10-14-29(44)25(7)8/h9-25H,1-8H3
    • InChI Key: UKFHYEDSGPCBBY-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C3C4C(C5=CC=C6C7=C5C(C=4C=C2)=CC=C7C(=O)N(C2=C(C(C)C)C=CC=C2C(C)C)C6=O)=C(Br)C=C3C(=O)N1C1=C(C(C)C)C=CC=C1C(C)C

Experimental Properties

  • Density: 1.392±0.06 g/cm3(Predicted)
  • Melting Point: >280 °C
  • pka: 3.49±0.20(Predicted)
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